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Pyrocatechol Sulfate: Key Information

The table below summarizes the available fundamental information about pyrocatechol sulfate, which is

crucial for understanding its potential behavior in assays. [1] [2]

Property Description

IUPAC Name Pyrocatechol Sulfate

Other Names (2-Hydroxyphenyl)oxidanesulfonic acid, 2-hydroxyphenyl hydrogen sulfate [1]

CAS Number 4918-96-1 [2]

Molecular
Formula

C6H6O5S [1] [2]

Molecular
Weight

190.17 g/mol [2]

Form White solid [1]

Bioactive
Role

Phenolic metabolite; potential biomarker for kidney function, whole grain intake, and

coffee consumption; modulator of brain health and cardiomyocyte function. [1] [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s616087?utm_src=pdf-body
https://www.smolecule.com/products/s616087?utm_src=pdf-interest
https://www.smolecule.com/products/s616087?utm_src=pdf-body
https://www.smolecule.com/products/s616087?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.targetmol.com/compound/pyrocatechol_sulfate
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.targetmol.com/compound/pyrocatechol_sulfate
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.targetmol.com/compound/pyrocatechol_sulfate
https://www.targetmol.com/compound/pyrocatechol_sulfate
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.targetmol.com/compound/pyrocatechol_sulfate
https://www.smolecule.com/products/s616087?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cross-Reactivity Assays: Principles and Protocols

Although direct data for pyrocatechol sulfate is unavailable, the search results provide a clear framework

for how cross-reactivity testing is performed, particularly for steroid hormone immunoassays. The following

diagram outlines the general experimental workflow for determining cross-reactivity.
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The methodology generally follows these steps [3] [4]:
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Experimental Design: Tests are designed according to guidelines (e.g., NCCLS Guideline EP7-A).

The compound of interest is spiked into a normal human plasma or serum matrix. [3] [4]
Quantification: The percent cross-reactivity is calculated using the formula: (measured apparent
concentration of target / concentration of tested compound) × 100%. [3] [4]
Data Interpretation: Results are often categorized for interpretation [3] [4]:

Strong: ≥ 5%
Weak: 0.5% - 4.9%

Very Weak: 0.05% - 0.49%
Not Cross-Reactive: < 0.05%

Structural Similarity: A key principle is that cross-reactivity is most likely when a compound shares a
high degree of two-dimensional molecular similarity with the target antigen of the immunoassay.

[4]

A Path Forward for Your Research

Since published data on this specific topic appears to be lacking, you may need to generate the comparative

data yourself. Here are some suggested steps:

Establish a Baseline: Use the experimental protocol described above to test pyrocatechol sulfate
against the specific immunoassays relevant to your research.

Identify Key Comparators: Select alternative compounds or metabolites for a meaningful
comparison. The clinical significance of cross-reactivity is highest for compounds that are structurally

similar to the target and can reach high physiological concentrations. [3] [4]
Conduct Structural Analysis: Before lab testing, you can perform a two-dimensional molecular
similarity analysis comparing pyrocatechol sulfate to the target antigen and other known cross-
reactants. This computational method can help triage which compounds are most likely to interfere.

[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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